Cas no 745808-72-4 (3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluorome thyl)sulfanyl]phenyl}prop-2-enamide)

• Product Name: 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluorome thyl)sulfanyl]phenyl}prop-2-enamide
• CAS No: 745808-72-4
• MF: C₂₄H₁₈F₂N₂O₂S
• MW: 436.473731517792
• CID: 5454894
• PubChem ID: 2110203
• Update Time: 2025-06-08

3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluorome thyl)sulfanyl]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluorome thyl)sulfanyl]phenyl}prop-2-enamide

• Inchi： 1S/C24H18F2N2O2S/c25-24(26)31-22-11-9-20(10-12-22)28-23(29)19(15-27)13-18-7-4-8-21(14-18)30-16-17-5-2-1-3-6-17/h1-14,24H,16H2,(H,28,29)
• InChI Key： HJNFDWYFFJBALX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC(F)F)C=C1)(=O)C(C#N)=CC1=CC=CC(OCC2=CC=CC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluorome thyl)sulfanyl]phenyl}prop-2-enamide

Comprehensive Overview of 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}prop-2-enamide (CAS No. 745808-72-4)

The compound 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}prop-2-enamide (CAS No. 745808-72-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzyloxy moiety, a cyano group, and a difluoromethylsulfanyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of cyano groups in drug design?" and "How do fluorinated compounds enhance bioavailability?"

In recent years, the demand for fluorinated compounds has surged due to their ability to improve metabolic stability and membrane permeability. The presence of the difluoromethylsulfanyl group in this compound aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. Researchers often search for "fluorine in drug discovery" or "sulfur-containing bioactive molecules," highlighting the relevance of this compound in cutting-edge studies. Its cyano functionality further enhances its potential as a building block for kinase inhibitors or protease modulators, addressing popular inquiries like "How are cyanoacrylamides used in pharmaceuticals?"

The benzyloxy segment of the molecule contributes to its lipophilicity, a critical factor in drug absorption and distribution. This feature resonates with trending topics such as "optimizing logP for drug candidates" and "scaffold modification for CNS penetration." Additionally, the compound's prop-2-enamide backbone offers versatility in synthetic applications, making it a candidate for fragment-based drug design—a hot topic in AI-driven molecular discovery. Searches like "AI for chemical synthesis prediction" or "computational modeling of amide derivatives" underscore its interdisciplinary appeal.

From a synthetic chemistry perspective, CAS No. 745808-72-4 exemplifies advanced heterocyclic chemistry techniques. Its preparation likely involves multi-step reactions such as Pd-catalyzed cross-coupling or Michael additions, topics frequently explored in queries like "latest advancements in amide bond formation." The compound's stability under physiological conditions also makes it a candidate for probing "prodrug strategies for targeted delivery," a growing area in precision medicine.

Environmental and regulatory considerations are equally important. While not classified as hazardous, the compound's sulfanyl and cyano groups warrant careful handling, aligning with searches for "green chemistry in heteroatom-rich synthesis." Its potential biodegradability and ecotoxicological profile may interest researchers investigating "sustainable pharmaceutical intermediates."

In conclusion, 3-[3-(benzyloxy)phenyl]-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}prop-2-enamide represents a convergence of medicinal chemistry priorities: fluorination, scaffold diversity, and synthetic accessibility. Its study addresses pressing questions in drug development while offering avenues for innovation in material science and chemical biology.